4-Cyanobenzenesulfonyl chloride
Overview
Description
4-Cyanobenzenesulfonyl chloride is an organic compound with the molecular formula C7H4ClNO2S . It has an average mass of 201.630 Da and a monoisotopic mass of 200.965118 Da .
Synthesis Analysis
4-Cyanobenzenesulfonyl chloride is used in the preparation of phenyldiazenyl-sulfonamides as aromatase inhibitors . The quality of commercial lots of 4-cyanobenzenesulfonyl chloride was assessed by HPLC to detect sulfonic acid and quantitative 1H NMR spectroscopy to determine batch potency .Molecular Structure Analysis
The molecular structure of 4-Cyanobenzenesulfonyl chloride is represented by the formula C7H4ClNO2S . It has an average mass of 201.630 Da and a monoisotopic mass of 200.965118 Da .Chemical Reactions Analysis
4-Cyanobenzenesulfonamides of secondary amines were found to cleave to the parent amine cleanly under the action of thiol and base . This feature readily lends itself to the use of this motif as an amine protecting/activating group within a broader context of amine synthesis .Physical And Chemical Properties Analysis
4-Cyanobenzenesulfonyl chloride is a light orange solid . It has a molecular weight of 201.63 .Scientific Research Applications
Application in Chemical Synthesis
Specific Scientific Field
This application falls under the field of Chemical Synthesis .
Summary of the Application
4-Cyanobenzenesulfonyl chloride is used in the synthesis of 4-Cyanobenzenesulfonamides. This compound serves as a protecting group for amines, complementing the Nosyl group .
Methods of Application or Experimental Procedures
The quality of commercial lots of 4-cyanobenzenesulfonyl chloride is assessed by HPLC to detect sulfonic acid and quantitative 1H NMR spectroscopy to determine batch potency (weight percent). The chemical shifts of the sulfonic acid and sulfonyl chloride are very similar, and as such 1H NMR is not used to determine sulfonic acid quantity .
Results or Outcomes Obtained
The potency of 4-cyanobenzenesulfonyl chloride was determined by quantitative NMR using 1,3,5- trimethoxybenzene (99%) as an internal standard. Accurately weighed amounts of the sulfonyl chloride and the internal standard were dissolved in CDCl3 .
Safety And Hazards
4-Cyanobenzenesulfonyl chloride is considered hazardous. It causes severe skin burns and eye damage, and may cause an allergic skin reaction . It is advised not to breathe its dust, get it in eyes, on skin, or on clothing . It should be used only under a chemical fume hood, and personal protective equipment/face protection should be worn .
properties
IUPAC Name |
4-cyanobenzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClNO2S/c8-12(10,11)7-3-1-6(5-9)2-4-7/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DBMFYTQPPBBKHI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30197912 |
Source
|
| Record name | p-Cyanobenzenesulphonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30197912 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Cyanobenzenesulfonyl chloride | |
CAS RN |
49584-26-1 |
Source
|
| Record name | NSC 210267 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0049584261 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 49584-26-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=210267 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | p-Cyanobenzenesulphonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30197912 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Cyanobenzenesulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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